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Compound of Interest

(2-phenyl-1H-indol-3-yl) 4-
Compound Name:

nitrobenzoate
CAS No.: 37914-50-4

Cat. No.: B13995620

Get Quote

Executive Summary & Application Scope

Compound: (2-phenyl-1H-indol-3-yl) 4-nitrobenzoate Class: Indole-3-yl ester derivative.
Significance: 2-phenylindoles are privileged scaffolds in drug discovery (e.g., anticancer, anti-
inflammatory agents). The introduction of a 4-nitrobenzoate moiety at the C3 position
significantly alters the solid-state packing efficiency and electronic landscape compared to the
parent indole or simple benzoate esters. Guide Purpose: To validate the crystal structure
quality and compare its physicochemical "performance” (density, stability, intermolecular
connectivity) against:

» Alternative 1: The non-nitrated analog ((2-phenyl-1H-indol-3-yl) benzoate).[1]
 Alternative 2: Theoretical Gas-Phase Models (DFT).

Synthesis & Crystallization Protocol

To obtain high-quality single crystals suitable for X-ray Diffraction (XRD), the synthesis must
prioritize purity to prevent twinning.
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Step-by-Step Methodology

o Precursor Preparation: Synthesis of 2-phenyl-1H-indol-3-ol (indoxyl) via cyclization of 2-
aminobenzophenone derivatives or oxidative rearrangement. Note: Indoxyls are unstable;
immediate acylation is required.

« Esterification (The "Product” Synthesis):

[¢]

Reagents: 2-phenyl-1H-indol-3-ol (1.0 eq), 4-nitrobenzoyl chloride (1.1 eq), Triethylamine
(1.2 eq).

[e]

Solvent: Anhydrous Dichloromethane (DCM) at 0°C.

o

Mechanism: Nucleophilic acyl substitution at the C3-oxygen.

o

Workup: Wash with NaHCOs, dry over MgSOQOea.

o Crystallization (Critical Step):

[¢]

Technique: Slow Evaporation.[2][3]

o

Solvent System: Ethanol:Chloroform (3:1 v/v).

Conditions: Maintain at 4°C in a vibration-free environment for 72 hours.

o

[¢]

Outcome: Orange prism-like crystals.
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Caption: Synthesis and crystallization workflow ensuring stabilization of the indole-3-ol core via

esterification.

Comparative Performance Analysis

This section compares the Product (Nitrobenzoate) against the Alternative (Unsubstituted

Benzoate) to demonstrate how the nitro group enhances solid-state stability.

A. Crystallographic Data & Stability Metrics

The presence of the nitro group (

) typically increases crystal density and melting point due to enhanced dipolar interactions.

Product: (2-phenyl-

Alternative: (2-

Metric 1H-indol-3-yl) 4- phenyl-1H-indol-3-yl)  Significance
nitrobenzoate benzoate
Monoclinic Triclinic allows for efficient
Space Group ) o centrosymmetric
(Typical) or Monoclinic )
packing.

Calculated Density (

)

~1.38 - 1.42 g/cm3

~1.25-1.30 g/cm3

Higher density implies
tighter packing and
lower solubility (better
stability).

Dihedral Angle
(Indole/Phenyl)

~20-30° (Twisted)

~45-60° (More

twisted)

Nitro group resonance
can induce planarity,

enhancing

-stacking.

Primary Interaction

N-H...O (Nitro) & C-
H...O (Carbonyl)

N-H...O (Carbonyl)

only

Nitro group acts as a
secondary strong
acceptor, creating a

3D network.

B. Validation of Intermolecular Interactions
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The "performance" of a crystal structure is defined by the robustness of its interaction network.

e Product Mechanism: The indole N-H acts as a donor. In the nitro-derivative, the nitro group
oxygens compete with the ester carbonyl as acceptors. Experimental data typically shows
the formation of

dimers or infinite chains stabilized by auxiliary C-H...O interactions involving the nitro group.

» Alternative Mechanism: The unsubstituted benzoate relies solely on the ester carbonyl, often
resulting in weaker 1D chains and lower lattice energy.

Interaction Logic Diagram
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Caption: Competitive H-bond landscape. The nitro group provides an additional, strong
acceptor site, enhancing lattice rigidity.

Validation Protocol (Quality Control)

To ensure the "Trustworthiness" of the structural model, the following validation checks must be
performed using CheckCIF (IUCr) and Hirshfeld Surface Analysis.
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Protocol 1: CheckCIF Validation

o Alert Level A/B: Must be absent. Common issues in this class include disorder in the phenyl

rings.

o Resolution: If disorder is flagged in the 2-phenyl ring, model it over two positions with

constrained occupancy (e.g., 0.60/0.40).
o Verify:
factor should be

(5%) for publication-quality data.

Protocol 2: Hirshfeld Surface Analysis

This technique validates the "Product" against "Alternatives" by quantifying the surface area

contribution of specific contacts.
e Method: Generate

surfaces using CrystalExplorer.

o Expected Result for Product:
o Red spots: Indicate strong N-H...O hydrogen bonds.

o Fingerprint Plot: Distinct spikes corresponding to O...H contacts (approx. 35-40%

contribution).

o Comparison: The non-nitro alternative will lack the specific O...H spikes associated with
the nitro group, showing more diffuse H...H contacts (van der Waals).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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